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A Technical Guide to the Osmolality and
Viscosity of Iomeprol Solutions
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the osmolality and viscosity of Iomeprol
solutions at various concentrations. Iomeprol is a non-ionic, monomeric iodinated contrast

medium known for its favorable physicochemical properties, including low osmolality and

viscosity, which contribute to its safety and tolerability profile in diagnostic imaging procedures.

[1][2][3] This document summarizes key quantitative data, details the experimental

methodologies for these measurements, and presents visual representations of experimental

workflows and the relationships between concentration and physical properties.

Physicochemical Properties of Iomeprol Solutions
Iomeprol is commercially available in a range of concentrations, typically from 150 mgI/mL to

400 mgI/mL, to suit various diagnostic applications.[2][4] Its osmolality and viscosity are critical

parameters that influence its in-vivo behavior, including patient comfort and the potential for

adverse effects. Generally, Iomeprol exhibits lower osmolality and viscosity compared to other

non-ionic, monomeric contrast agents at equivalent iodine concentrations.
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The following table summarizes the osmolality and viscosity of aqueous Iomeprol solutions at

different iodine concentrations.

Iodine
Concentration (mg
I/mL)

Osmolality at 37°C
(mOsm/kg H₂O)

Viscosity at 20°C
(mPa·s)

Viscosity at 37°C
(mPa·s)

150 270 1.9 1.3

300 520 8.4 4.8

400 720 28.9 13.9

(Data sourced from a

comprehensive study

on the properties of

Iomeprol)

Experimental Protocols
The determination of osmolality and viscosity of Iomeprol solutions follows standardized

laboratory procedures.

Osmolality Measurement
The osmolality of Iomeprol solutions is typically determined using the freezing point depression

method. This technique is based on the principle that the freezing point of a solution is

depressed in proportion to the molal concentration of all dissolved particles.

Methodology:

Calibration: The osmometer is calibrated using standard solutions of known osmolality.

Sample Preparation: A small, precise volume of the Iomeprol solution is placed in a sample

tube.

Measurement: The sample is supercooled to a temperature below its freezing point. The

sample is then agitated to induce crystallization, which causes the temperature to rise to a

plateau at the freezing point.
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Data Acquisition: The instrument measures the freezing point of the sample.

Calculation: The osmolality is calculated from the measured freezing point depression, as the

two are linearly related.

Viscosity Measurement
The viscosity of Iomeprol solutions is commonly measured using a rotational viscometer. This

instrument measures the torque required to rotate a spindle immersed in the fluid at a constant

speed.

Methodology:

Instrument Setup: A suitable spindle and guard leg are selected based on the expected

viscosity of the Iomeprol solution. The viscometer is leveled and the spindle is attached.

Sample Preparation: A specific volume of the Iomeprol solution is placed in a sample

container, and the temperature is controlled, typically at 20°C and 37°C, to mimic room and

body temperatures, respectively.

Measurement: The spindle is immersed in the sample to the correct depth. The viscometer is

turned on, and the spindle rotates at a set speed.

Data Acquisition: The instrument's display shows the viscosity in millipascal-seconds (mPa·s)

or centipoise (cP). The reading is allowed to stabilize before being recorded.

Data Analysis: Multiple readings may be taken at different rotational speeds to assess the

fluid's rheological properties.

Visualizing Experimental Processes and
Relationships
The following diagrams illustrate the experimental workflow for determining the

physicochemical properties of Iomeprol and the relationship between its concentration and

these properties.
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Experimental workflow for osmolality and viscosity determination.
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Relationship between Iomeprol concentration and its physicochemical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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